Cas no 879275-77-1 (benzyl N-[(3R)-pyrrolidin-3-yl]carbamate)
879275-77-1 structure
Product Name:benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
CAS No:879275-77-1
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD04115316
CID:710193
Update Time:2024-10-26
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-(3R)-3-pyrrolidinyl-, phenylmethyl ester
- (R)-3-N-Cbz-Aminopyrrolidine
- (R)-3-(Cbz-amino)pyrrolidine
- C12H16N2O2
- benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
- Carbamic acid, (3R)-3-pyrrolidinyl-, phenylmethyl ester (9CI)
- Phenylmethyl N-(3R)-3-pyrrolidinylcarbamate (ACI)
- (R)-Benzyl N-(pyrrolidin-3-yl)carbamate
- (R)-Benzyl pyrrolidin-3-ylcarbamate
-
- MDL: MFCD04115316
- Inchi: 1S/C12H16N2O2/c15-12(14-11-6-7-13-8-11)16-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: DSOICHFMGRBFCM-LLVKDONJSA-N
- SMILES: N([C@H]1CNCC1)C(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 220.12100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
Experimental Properties
- Boiling Point: 382.5°C at 760 mmHg
- PSA: 50.36000
- LogP: 1.99440
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108859-1g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 1g |
$153 | 2021-08-06 | |
| Chemenu | CM108859-5g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 5g |
$421 | 2021-08-06 | |
| Chemenu | CM108859-10g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 10g |
$701 | 2021-08-06 | |
| Fluorochem | 034392-1g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 1g |
£103.00 | 2022-03-01 | |
| Fluorochem | 034392-5g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 5g |
£306.00 | 2022-03-01 | |
| Fluorochem | 034392-10g |
R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 97% | 10g |
£509.00 | 2022-03-01 | |
| Ambeed | A376227-250mg |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 250mg |
$22.0 | 2025-04-16 | |
| Ambeed | A376227-1g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 1g |
$45.0 | 2025-04-16 | |
| Ambeed | A376227-5g |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95% | 5g |
$161.0 | 2025-04-16 | |
| Chemenu | CM108859-250mg |
(R)-3-N-Cbz-Aminopyrrolidine |
879275-77-1 | 95%+ | 250mg |
$56 | 2023-03-07 |
benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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